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Compound of Interest

Compound Name: 2-(Pyridin-3-yl)acetohydrazide

Cat. No.: B027526

Essential Safety and Handling Guide for 2-(Pyridin-
3-yl)acetohydrazide

This guide provides crucial safety and logistical information for the handling and disposal of 2-
(Pyridin-3-yl)acetohydrazide, tailored for researchers, scientists, and drug development
professionals. The following procedures are based on best practices for handling hydrazide
compounds and should be implemented to ensure a safe laboratory environment.

Hazard Summary

While a specific Safety Data Sheet (SDS) for 2-(Pyridin-3-yl)acetohydrazide is not readily
available, data from closely related hydrazide compounds, such as acetic hydrazide, indicate
potential hazards. This compound is presumed to be harmful if swallowed, cause skin and eye
irritation, and may be a suspected mutagen or carcinogen.[1] Therefore, it is imperative to
handle this chemical with the utmost care, utilizing appropriate personal protective equipment
and engineering controls.

Quantitative Data Summary

The following table summarizes key hazard information for a related compound, which should
be used as a conservative guide for handling 2-(Pyridin-3-yl)acetohydrazide.
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Parameter Value Reference

UN Number 2811

TOXIC SOLID, ORGANIC,

UN Proper Shipping Name
P PPIng N.O.S.

Transport Hazard Class 6.1 (Toxic substances)

) Il (Substance presenting low
Packing Group q )
anger

H301: Toxic if swallowedH317:
May cause an allergic skin
reactionH361: Suspected of

GHS Hazard Statements ) N [2]
damaging fertility or the unborn
childH402: Harmful to aquatic

life

P501: Dispose of

GHS Precautionary _
contents/container to an [2]

Statements (Disposal) _
approved waste disposal plant

Operational Plan: Safe Handling Protocol

Adherence to a strict procedural approach is critical for the safe handling of 2-(Pyridin-3-
yl)acetohydrazide.

Engineering Controls

e Fume Hood: All handling of 2-(Pyridin-3-yl)acetohydrazide, including weighing,
transferring, and preparing solutions, must be conducted in a certified chemical fume hood to
minimize inhalation exposure.[2]

o Ventilation: Ensure the laboratory is well-ventilated.

o Eyewash and Safety Shower: An operational and easily accessible emergency eyewash
station and safety shower must be located in the immediate vicinity of the handling area.[3]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the last line of defense against chemical exposure.[4] The
following PPE is mandatory when handling 2-(Pyridin-3-yl)acetohydrazide:

o Eye and Face Protection: Wear chemical splash goggles and a face shield to protect against
splashes.[3][5]

e Skin Protection:

o Gloves: Wear chemical-resistant gloves, such as nitrile or neoprene.[3] Always consult the
glove manufacturer's resistance chart for specific chemical compatibility.

o Lab Coat: A flame-resistant lab coat or coveralls should be worn to protect the body from
spills.[3][4]

o Closed-toe Shoes: Sturdy, closed-toe shoes are required.[3]

o Respiratory Protection: If there is a risk of exceeding exposure limits or if engineering
controls are insufficient, a NIOSH-approved respirator with appropriate cartridges should be
used.[3] A complete respiratory protection program, including fit-testing, should be
implemented.[3][6]

Handling Procedures

» Preparation: Before handling, ensure all necessary PPE is donned correctly and that the
fume hood is functioning properly.

e Weighing and Transferring: Conduct all weighing and transferring of the solid compound
within the chemical fume hood. Use a spatula for transfers and avoid creating dust.

o Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid
splashing.

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water.[6] Decontaminate the work area within the fume hood.

Disposal Plan
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Proper disposal of 2-(Pyridin-3-yl)acetohydrazide and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

o Hazardous Waste: All materials contaminated with 2-(Pyridin-3-yl)acetohydrazide,
including unused product, reaction byproducts, contaminated PPE (gloves, etc.), and spill
cleanup materials, must be treated as hazardous waste.[2]

o Containers: Collect waste in a designated, properly labeled, and sealed hazardous waste
container. Do not mix with other waste streams.[2]

Disposal Protocol

o Labeling: Clearly label the hazardous waste container with "Hazardous Waste" and the
chemical name: "2-(Pyridin-3-yl)acetohydrazide".

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure
secondary containment area while awaiting pickup.

e Licensed Disposal: Arrange for the disposal of the hazardous waste through a licensed and
certified hazardous waste disposal company.[2][7] Provide the company with a complete and
accurate description of the waste.

» Empty Containers: Empty containers should be treated as hazardous waste, sealed, and
disposed of through the same licensed company.[2] Do not rinse empty containers into the
drain.

Experimental Workflow
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Workflow for Safe Handling of 2-(Pyridin-3-yl)acetohydrazide
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Caption: Safe handling workflow for 2-(Pyridin-3-yl)acetohydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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